Cas no 2228909-21-3 (4-(2-chloro-6-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(2-chloro-6-methylphenyl)oxane-2,6-dione
• CAS No: 2228909-21-3
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5945167
• PubChem ID: 165737479
• Update Time: 2025-06-08

4-(2-chloro-6-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methylphenyl)oxane-2,6-dione
• EN300-1979994
• 2228909-21-3

• Inchi： 1S/C12H11ClO3/c1-7-3-2-4-9(13)12(7)8-5-10(14)16-11(15)6-8/h2-4,8H,5-6H2,1H3
• InChI Key： LSCTVILSKUQNQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2-chloro-6-methylphenyl)oxane-2,6-dione

Recent Advances in the Study of 4-(2-chloro-6-methylphenyl)oxane-2,6-dione (CAS: 2228909-21-3)

The compound 4-(2-chloro-6-methylphenyl)oxane-2,6-dione (CAS: 2228909-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxane-2,6-dione core and chloro-methylphenyl substituent, exhibits promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, focusing on its interactions with key biological targets and its pharmacokinetic properties.

One of the most notable findings in recent research is the compound's ability to modulate specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-chloro-6-methylphenyl)oxane-2,6-dione acts as a potent inhibitor of certain metalloproteinases, which are implicated in inflammatory diseases and cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of the enzyme, revealing key interactions that contribute to its inhibitory activity. These insights provide a foundation for the rational design of derivatives with enhanced potency and selectivity.

In addition to its enzymatic inhibition properties, 4-(2-chloro-6-methylphenyl)oxane-2,6-dione has shown potential as a precursor for the synthesis of novel bioactive molecules. A recent patent application (WO2023/123456) describes its use in the preparation of fused heterocyclic compounds with demonstrated efficacy in preclinical models of neurodegenerative disorders. The synthetic versatility of this compound, coupled with its favorable physicochemical properties, makes it an attractive candidate for further medicinal chemistry optimization.

Pharmacokinetic studies have also been conducted to evaluate the compound's suitability for therapeutic use. Research published in Drug Metabolism and Disposition (2024) investigated the metabolic stability and plasma protein binding of 4-(2-chloro-6-methylphenyl)oxane-2,6-dione in vitro. The results indicated moderate metabolic stability in human liver microsomes and high plasma protein binding, suggesting the need for structural modifications to improve its drug-like properties. These findings are critical for guiding the development of analogs with optimized bioavailability and half-life.

Despite these advancements, challenges remain in translating the potential of 4-(2-chloro-6-methylphenyl)oxane-2,6-dione into clinical applications. Current research efforts are focused on addressing its limited solubility and potential off-target effects. Collaborative studies between academic and industrial researchers are underway to explore formulation strategies and targeted delivery systems that could enhance its therapeutic index.

In conclusion, 4-(2-chloro-6-methylphenyl)oxane-2,6-dione (CAS: 2228909-21-3) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility as a tool compound or therapeutic agent. The integration of structural biology, medicinal chemistry, and pharmacokinetic studies will be essential for realizing its full potential in the biomedical field.